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Abstract

This technical guide provides a comprehensive overview of 4-Hydroxymethyl-8-
methoxyquinoline, a quinoline derivative of significant interest in medicinal chemistry and
materials science. While a dedicated CAS number for this specific compound is not readily
found in major chemical databases, indicating its status as a potentially novel or less-common
research chemical, this guide synthesizes available information on its constituent moieties and
related structures to offer a detailed profile. We will delve into its core identifiers, propose a
logical synthetic pathway based on established quinoline chemistry, predict its physicochemical
properties, and discuss its potential applications, particularly in the realm of drug discovery and
development. This document is intended to serve as a foundational resource for researchers
embarking on the synthesis, characterization, and application of this promising molecule.

Introduction and Core Identifiers

4-Hydroxymethyl-8-methoxyquinoline belongs to the quinoline family, a class of heterocyclic
aromatic compounds that form the backbone of numerous pharmaceuticals and functional
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materials. The quinoline scaffold is renowned for its diverse biological activities, including
antimalarial, anticancer, antibacterial, and anti-inflammatory properties. The specific
substitutions of a hydroxymethyl group at the 4-position and a methoxy group at the 8-position
are anticipated to modulate the electronic and steric properties of the quinoline ring, thereby
influencing its biological activity and material characteristics.

Due to the apparent absence of a registered CAS number, it is crucial to define the molecule
through its other standard identifiers to ensure clarity in research and communication.

Identifier Value Source

(8-Methoxyquinolin-4-

IUPAC Name IUPAC Nomenclature
yl)methanol

Chemical Formula C11H11NO2 Calculated

Molecular Weight 189.21 g/mol Calculated

) COC1=CC=CC2=C1N=CC=C

Canonical SMILES ChemDraw
2CO

INChl Key (Predicted) InChl Trust

It is imperative for researchers working with this compound to perform rigorous analytical
characterization to confirm its identity upon synthesis.

Proposed Synthetic Pathway

While a specific, published synthesis for 4-Hydroxymethyl-8-methoxyquinoline is not readily
available, a plausible and efficient synthetic route can be designed by combining established
methodologies for quinoline functionalization. The proposed pathway begins with the
commercially available 8-hydroxyquinoline and involves a two-step process: methoxylation of
the 8-hydroxyl group followed by functionalization of the 4-position.

Diagram of the Proposed Synthetic Workflow
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Step 1: Methoxylation
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G—Hydroxymethyl-8-methoxyquinolina

Click to download full resolution via product page

Caption: Proposed two-step synthetic route to 4-Hydroxymethyl-8-methoxyquinoline.

Experimental Protocol: A Hypothetical Approach

Step 1: Synthesis of 8-Methoxyquinoline from 8-Hydroxyquinoline
This procedure is adapted from established methods for the etherification of phenols.[1]

e Reaction Setup: To a solution of 8-hydroxyquinoline (1 equivalent) in acetone, add potassium
carbonate (K2COs, 2.5 equivalents).
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o Methylation: Stir the suspension at room temperature under a nitrogen atmosphere for 30
minutes. Subsequently, add methyl iodide (CHsl, 2.5 equivalents) dropwise over 5 minutes.

» Reaction Monitoring: Allow the reaction to stir overnight at room temperature. Monitor the
progress of the reaction by thin-layer chromatography (TLC).

e Work-up and Isolation: Upon completion, remove the solvent under reduced pressure. Add
water to the residue and extract the aqueous layer with dichloromethane (CHzCl2). Dry the
combined organic layers over anhydrous magnesium sulfate (MgSQOa), filter, and concentrate
under reduced pressure to yield 8-methoxyquinoline.

Step 2: Synthesis of 4-Hydroxymethyl-8-methoxyquinoline from 8-Methoxyquinoline

This part of the synthesis is more speculative and involves the introduction of a functionalized
carbon at the 4-position, which can then be converted to a hydroxymethyl group. A plausible
approach involves a Doebner-von Miller-type reaction to introduce a methyl group, followed by
oxidation and reduction.

e Part A: Synthesis of 4-Methyl-8-methoxyquinoline

The Doebner-von Miller reaction is a classic method for synthesizing quinolines.[2] A
variation of this could be employed to introduce a methyl group at the 4-position of 8-
methoxyquinoline.

o Reaction Mixture: Combine 8-methoxyquinoline with an a,3-unsaturated carbonyl
compound such as methyl vinyl ketone in the presence of a strong acid catalyst (e.g.,
polyphosphoric acid or sulfuric acid).

o Reaction Conditions: Heat the mixture under reflux and monitor the reaction progress by
TLC.

o Work-up and Purification: After completion, cool the reaction mixture and neutralize it with
a suitable base. Extract the product with an organic solvent, and purify by column
chromatography to obtain 4-methyl-8-methoxyquinoline.

o Part B: Conversion of the 4-Methyl Group to a 4-Hydroxymethyl Group

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.derpharmachemica.com/pharma-chemica/synthesis-charcterization-and-antibacterial-studies-of-4methyl24substituted-phenyl-quinoline-derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This conversion can be achieved through a two-step oxidation-reduction sequence.

o Oxidation: The 4-methyl group can be oxidized to a carboxylic acid using a strong
oxidizing agent such as potassium permanganate (KMnOa) or selenium dioxide (Se0O32).[3]
The reaction conditions will need to be carefully controlled to avoid over-oxidation of the
quinoline ring.

o Reduction: The resulting 4-carboxy-8-methoxyquinoline can then be reduced to the
corresponding alcohol, 4-Hydroxymethyl-8-methoxyquinoline, using a suitable reducing
agent like lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent.

Predicted Physicochemical and Analytical
Properties

In the absence of experimental data, the physicochemical properties of 4-Hydroxymethyl-8-
methoxyquinoline can be predicted based on the properties of its structural analogues, such as
8-methoxyquinoline and other substituted quinolines.
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Predicted . .
Property L. Rationale/Comparison
Value/Characteristic
) ) ) Based on similar quinoline
Appearance White to off-white solid o
derivatives.
The presence of the polar
hydroxymethyl group is
. . expected to increase the
Melting Point 100-120 °C ) )
melting point compared to 8-
methoxyquinoline (m.p. 48-50
°C) due to hydrogen bonding.
Soluble in polar organic
solvents (e.g., methanol, The hydroxymethyl group will
Solubility ethanol, DMSO). Sparingly increase polarity and solubility
soluble in nonpolar solvents in polar solvents.
and water.
Characteristic aromatic protons
of the quinoline ring, a singlet
for the methoxy group (~4.0 Based on standard chemical
1H NMR ppm), a singlet for the shifts for quinoline and
hydroxymethyl protons (~4.8 functional group protons.
ppm), and a signal for the
hydroxyl proton.
Aromatic carbons of the
quinoline ring, a methoxy _
Based on standard chemical
13C NMR carbon (~56 ppm), and a

hydroxymethyl carbon (~60
ppm).

shifts.

Mass Spectrometry

Expected molecular ion peak
at m/z = 189.08 (for [M+H]").

Calculated from the molecular

formula.

Potential Applications in Research and Drug

Development
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The unique structural features of 4-Hydroxymethyl-8-methoxyquinoline suggest several
promising avenues for its application, particularly in medicinal chemistry.

e Anticancer Drug Discovery: Many quinoline derivatives exhibit potent anticancer activity.[4][5]
The 8-methoxy group, in particular, has been incorporated into compounds with
demonstrated cytotoxicity against various cancer cell lines.[4] The hydroxymethyl group at
the 4-position provides a handle for further chemical modification, allowing for the synthesis
of a library of compounds for structure-activity relationship (SAR) studies.

» Antimicrobial Agents: The quinoline scaffold is a well-established pharmacophore in
antimicrobial drug design.[2] Derivatives of 8-methoxy-4-methyl-quinoline have shown
antibacterial activity.[6] The introduction of a hydroxymethyl group could enhance this activity
or provide a site for conjugation to other bioactive molecules.

» Neuroprotective Agents: 8-Hydroxyquinoline derivatives have been investigated for their
potential in treating neurodegenerative diseases due to their ability to chelate metal ions
implicated in oxidative stress.[7] While the 8-hydroxyl group is methoxylated in the target
compound, the overall quinoline structure may still possess neuroprotective properties that
warrant investigation.

» Functional Materials: Quinoline derivatives are utilized in the development of organic light-
emitting diodes (OLEDs) and other electronic materials.[8] The specific electronic properties
conferred by the methoxy and hydroxymethyl substituents could make this compound a
candidate for materials science research.

Safety and Handling

As with any research chemical, 4-Hydroxymethyl-8-methoxyquinoline should be handled with
appropriate safety precautions. While specific toxicity data is unavailable, it is prudent to
assume that the compound may be harmful if ingested, inhaled, or absorbed through the skin.
Standard laboratory safety practices, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, are essential. All handling should be performed
in a well-ventilated fume hood.

Conclusion
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4-Hydroxymethyl-8-methoxyquinoline represents a promising yet underexplored molecule with
significant potential in medicinal chemistry and materials science. Although it currently lacks a
dedicated CAS number and extensive characterization in the public domain, this guide
provides a solid foundation for researchers interested in its synthesis and application. The
proposed synthetic pathway, based on well-established quinoline chemistry, offers a logical
starting point for its preparation. The predicted properties and potential applications highlight
the value of further investigation into this intriguing quinoline derivative. As research
progresses, a more complete understanding of its properties and biological activities will
undoubtedly emerge, paving the way for its potential use in the development of novel
therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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